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Introduction

t-Butylammonium chloride ((CHs)sCNHsCI, t-BACI) is a bulky organic ammonium salt
increasingly utilized as a precursor or additive in the synthesis of metal halide perovskites. Its
primary role is to act as a spacer cation, leading to the formation of two-dimensional (2D) or
quasi-2D perovskite structures. These lower-dimensional perovskites exhibit enhanced
environmental stability, particularly against moisture, compared to their three-dimensional (3D)
counterparts. The incorporation of t-butylammonium cations can also passivate defects at the
surface and grain boundaries of 3D perovskite films, leading to improved photoluminescence
guantum yields and overall device performance in perovskite solar cells (PSCs).

Key Applications

o Formation of 2D and Quasi-2D Perovskites: The bulky t-butylammonium cation templates the
formation of layered perovskite structures, where inorganic metal halide layers are separated
by organic t-butylammonium layers. This structure imparts greater stability to the material.

o Surface Passivation of 3D Perovskites: When used as an additive in 3D perovskite
formulations or as a post-treatment agent, t-butylammonium chloride can passivate
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surface defects, reducing non-radiative recombination and enhancing the efficiency and
open-circuit voltage of PSCs.

o Moisture Resistance: The hydrophobic nature of the t-butyl group helps to repel water
molecules, thereby improving the long-term stability of the perovskite films in ambient
conditions.[1]

o Control of Crystallization: The presence of t-butylammonium chloride in the precursor
solution can influence the crystallization kinetics of the perovskite film, often leading to
improved film morphology with larger grain sizes and reduced pinholes.[1]

Experimental Protocols

The following protocols are representative methods for the synthesis of perovskite materials
using t-butylammonium salts. Note that specific concentrations and processing parameters
may require optimization depending on the desired perovskite composition and application.

Protocol 1: Synthesis of a 2D Perovskite ((t-BA)zPbla)
Film

This protocol is adapted from methods used for the synthesis of similar n-butylammonium-
based 2D perovskites.[2]

Materials:

t-Butylammonium iodide (t-BAl) (or t-butylamine and hydroiodic acid for in-situ synthesis)

Lead(ll) iodide (Pblz)

N,N-Dimethylformamide (DMF), anhydrous

Chlorobenzene, anhydrous (antisolvent)

Substrates (e.g., FTO-coated glass)

Equipment:

e Spin coater
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e Hotplate

» Nitrogen-filled glovebox
Procedure:

e Precursor Solution Preparation:

o Prepare a 0.5 M precursor solution by dissolving t-butylammonium iodide (t-BAl) and
lead(ll) iodide (Pblz2) in a 2:1 molar ratio in anhydrous DMF.

o Stir the solution at 60°C for at least 2 hours in a nitrogen-filled glovebox to ensure
complete dissolution.

o Filter the solution through a 0.22 um PTFE filter before use.
e Substrate Preparation:

o Clean the FTO-coated glass substrates sequentially with detergent, deionized water,
acetone, and isopropanol in an ultrasonic bath for 15 minutes each.

o Dry the substrates with a stream of nitrogen gas.

o Treat the substrates with UV-Ozone for 15 minutes immediately before use to ensure a
hydrophilic surface.

o Film Deposition:
o Transfer the cleaned substrates into a nitrogen-filled glovebox.

o Deposit the precursor solution onto the substrate using a spin coater. A typical two-step
spin-coating program is:

» Step 1: 1000 rpm for 10 seconds (with a ramp-up of 200 rpm/s).

» Step 2: 4000 rpm for 30 seconds (with a ramp-up of 1000 rpm/s).
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o During the second step, with about 10-15 seconds remaining, dispense 100 pL of
chlorobenzene as an antisolvent onto the spinning substrate.

e Annealing:

o Immediately transfer the substrate to a hotplate and anneal at 100°C for 10 minutes in the
nitrogen-filled glovebox.

e Characterization:

o The resulting (t-BA)2PDbl4 film can be characterized using techniques such as X-ray
diffraction (XRD) to confirm the crystal structure, UV-Vis spectroscopy to determine the
optical bandgap, and scanning electron microscopy (SEM) to observe the film morphology.

Protocol 2: Incorporation of t-Butylammonium Chloride
as an Additive in a 3D Perovskite Precursor Solution

This protocol is a representative method for using t-BACI to improve the properties of a
standard methylammonium lead iodide (MAPDIs) perovskite.

Materials:

Methylammonium iodide (MAI)

Lead(ll) iodide (Pblz)

t-Butylammonium chloride (t-BACI)

N,N-Dimethylformamide (DMF), anhydrous

Dimethyl sulfoxide (DMSOQO), anhydrous

Chlorobenzene, anhydrous (antisolvent)

Procedure:

e Precursor Solution Preparation:
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o Prepare a 1.2 M stock solution of MAPDbIs by dissolving MAI and Pblz in a 1:1 molar ratio
in a mixed solvent of DMF:DMSO (e.g., 4:1 V/v).

o Prepare a separate stock solution of t-BACI in DMF (e.g., 0.1 M).

o Add the t-BACI stock solution to the MAPDIs precursor solution to achieve the desired final

concentration of the additive (e.g., 1-5 mol% with respect to Pbl2).

o Stir the final solution at room temperature for at least 1 hour before use.

» Film Deposition and Annealing:

o Follow the film deposition and annealing steps as described in Protocol 1. The spin-

coating parameters and annealing temperature may need to be re-optimized for the

mixed-cation perovskite.

Data Presentation

Table 1. Representative Precursor Solution Compositions

Perovskite ) Solvent Concentration
Precursors Molar Ratio
Type System (M)
t_
Butylammonium
2D ((t-BA)2Pbla) 2:1 DMF 0.5
iodide, Lead(ll)
iodide
Methylammoniu
DMF:DMSO
3D (MAPbIs) m iodide, 1:1 4:) 1.2
Lead(ll) iodide '
MAI, Pblz, t-
DMF.DMSO
3D with Additive Butylammonium 1:1:0.05 @:1) 1.2

chloride

Table 2: Typical Spin-Coating and Annealing Parameters
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Parameter

Value

Spin-Coating Step 1

1000 rpm for 10 s

Spin-Coating Step 2

4000 rpm for 30 s

Antisolvent Dripping

100 pL Chlorobenzene at 15 s into Step 2

Annealing Temperature 100 °C
Annealing Time 10 min
Visualizations
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Caption: Experimental workflow for the synthesis of 2D perovskite films.
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Caption: Role of t-BACI in forming 2D perovskite structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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